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Compound of Interest

Compound Name:
2-(Methylsulfanyl)-1,4,5,6-

tetrahydropyrimidine

Cat. No.: B12329153

Get Quote

Technical Profile & Stoichiometry
C5H10N2S Hydroiodide serves as a dual-function standard for validating both Sulfur (S) and

Iodine (I) recovery. Unlike common CHNS standards (e.g., Sulfanilamide) that lack halogens, or

pure halogen standards (e.g., o-Iodobenzoic acid) that lack sulfur, this compound bridges the

gap, allowing simultaneous verification of heteroatom combustion efficiency.

Physicochemical Specifications
Parameter Value / Description

Molecular Formula C₅H₁₀N₂S[1][2][3][4][5][6] · HI (Total: C₅H₁₁IN₂S)

Molecular Weight 258.12 g/mol

Appearance White to off-white crystalline powder

Hygroscopicity
High (Hydroiodide salts are prone to moisture

absorption)

Stability
Light-sensitive (Iodide oxidation); Store in amber

vials, desiccated.
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Theoretical Elemental Composition (Mass %)
Use these values for calibrating K-factors or validating recovery rates.

Element Mass Contribution Theoretical % Tolerance (±0.3%)

Carbon (C) 60.06 g/mol 23.27% 22.97 – 23.57%

Hydrogen (H) 11.09 g/mol 4.30% 4.00 – 4.60%

Nitrogen (N) 28.01 g/mol 10.85% 10.55 – 11.15%

Sulfur (S) 32.06 g/mol 12.42% 12.12 – 12.72%

Iodine (I) 126.90 g/mol 49.16% 48.86 – 49.46%

Comparative Performance Analysis
This section objectively compares C5H10N2S · HI against industry-standard alternatives for S

and I analysis.

Comparison Table: Suitability for Microanalysis
Feature C5H10N2S · HI Sulfanilamide

o-Iodobenzoic

Acid
BBOT

Primary Use
Simultaneous S

& I Validation

C, H, N, S

Calibration

Iodine/Halogen

Calibration

C, H, N, S

Calibration

Iodine Content ~49.2% (High) 0% ~51.2% 0%

Sulfur Content ~12.4% ~18.6% 0% ~7.4%

Matrix Type
Ionic Salt

(Hydroiodide)
Aromatic Amine Aromatic Acid Heterocyclic

Combustion

Challenge

High: Iodine can

poison catalysts;

requires WO₃.

Low: Clean

combustion.

Moderate: High I

requires

scavengers.

Low: Stable.

Hygroscopicity

High: Requires

drying before

weighing.

Low: Stable on

shelf.
Low: Stable. Low: Stable.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12329153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Insights
The "Iodine Trap" Effect: Unlike Sulfanilamide, C5H10N2S · HI releases massive amounts of

Iodine gas (

) during combustion. In standard CHNS analyzers, excess halogens can react with the
Copper reduction tube, shortening its lifespan, or interfere with NDIR sulfur detectors.

Protocol Adjustment: When using this standard, you must ensure your combustion tube

contains adequate halogen scrubbers (e.g., Silver wool or specific halogen absorbents) to

prevent detector corrosion.

Experimental Protocol: Validating Recovery
Objective: Use C5H10N2S · HI to validate the recovery of Sulfur in the presence of high Iodine

concentrations (Matrix Matching).

Reagents & Equipment[8][9][10]
Instrument: Elemental Analyzer (e.g., Elementar vario, Thermo FlashSmart, PerkinElmer

2400).

Combustion Aid: Tungsten Trioxide (WO₃) powder.

Container: Tin capsules (pressed).

Standard: C5H10N2S · HI (Dried at 60°C under vacuum for 2 hours).

Step-by-Step Workflow
Pre-Analysis Conditioning:

Run 3 "Blank" cycles (empty tin capsule) to purge atmospheric nitrogen.

Run 2 "Conditioning" samples (2 mg Sulfanilamide) to prime the reduction column.

Sample Preparation (Crucial Step):
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Due to hygroscopicity, handle C5H10N2S · HI in a low-humidity environment or glovebox if

possible.

Weigh 1.5 – 2.5 mg of the standard into a tin capsule.

Additive: Add 5–10 mg of WO₃ (Tungsten Trioxide) to the capsule.

Reasoning: WO₃ acts as an oxygen donor and prevents the formation of non-volatile

metal iodides/sulfides in the ash, ensuring 100% release of gases.

Combustion Parameters:

Furnace Temperature: 1150°C (Dynamic Flash Combustion).

Oxygen Dosing: Increase

injection time by 20% relative to non-halogenated standards to ensure complete oxidation
of the iodide to elemental iodine (

).

Data Analysis:

Calculate Experimental % vs. Theoretical %.

Acceptance Criteria: Recovery must be within 99.7% – 100.3%.

Troubleshooting: If Nitrogen values are high, Iodine may be interfering with the TCD signal

(overlapping peaks). Check the halogen trap.

Visualization: Combustion Logic & Decision Tree
The following diagram illustrates the decision process for selecting this standard and the

chemical pathway during analysis.
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Select Standard

Does sample contain
Halogens (I, Br, Cl)?

Does sample contain
Sulfur?

Yes

Use Sulfanilamide
(Robust, Non-Hygroscopic)

No

Use o-Iodobenzoic Acid
(Iodine Calibration)

No

Use C5H10N2S · HI
(Dual S + I Validation)

Yes (Complex Matrix)

Sample Prep:
Add WO3 + Tin Capsule

Combustion (1150°C)
Release: CO2, H2O, N2, SO2, I2

Halogen Scrubbing
(Ag Wool / Absorbent)

Traps I2

TCD / IR Detection
Quantify C, H, N, S

Click to download full resolution via product page
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Caption: Decision logic for selecting C5H10N2S · HI and the subsequent combustion workflow

requiring halogen scrubbing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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